1-[(4-fluorophenyl)methyl]-3,9-dimethyl-7-(prop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-5a,9a,10,10a-tetrahydro-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C19H23FN6O2/c1-4-9-24-17(27)15-16(23(3)19(24)28)21-18-25(15)10-12(2)22-26(18)11-13-5-7-14(20)8-6-13/h4-8,15-16,18,21H,1,9-11H2,2-3H3
• InChI Key: RXAMRTUXYJFFHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2NC3C(N2C1)C(=O)N(C(=O)N3C)CC=C)CC4=CC=C(C=C4)F
• Molecular Formula: C19H23FN6O2
• Molecular Weight: 386.4 g/mol

Description

1-[(4-fluorophenyl)methyl]-3,9-dimethyl-7-(prop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione is a useful research compound. Its molecular formula is C19H19FN6O2 and its molecular weight is 382.399. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Nonlinear Optics

The study of crystal structures and packing of related triazine derivatives, such as 2,4,6-tris(4-fluorophenoxy)-1,3,5-triazine, has revealed their potential in the development of new materials for octupolar nonlinear optics (NLO). These structures are characterized by specific hydrogen bonds and the formation of dimeric Piedfort Units, which extend into two-dimensional networks. Such materials are significant for their noncentrosymmetric nature, which is crucial for NLO applications, and show promise for advancements in optical technologies (Boese et al., 2002).

Synthesis and Biological Activity

The synthesis and biological evaluation of compounds related to 1-[(4-fluorophenyl)methyl]-3,9-dimethyl-7-(prop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione have been explored, particularly in the context of antitumor activity and vascular relaxing effects. Novel heterocycles such as purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines have been synthesized, showing potential antitumor properties against specific leukemia cells. Although the vascular relaxing effects of some derivatives were examined, they did not demonstrate significant potency, highlighting the need for further research in this area (Ueda et al., 1987).

Fluorinated Compounds in Cancer Therapy

Research into fluorinated cyclic compounds, including those containing 1,2,4-triazine moieties, has shown promising results in the inhibition of Cyclin-dependent kinase 2 (CDK2), which is vital for tumor cell growth. Novel fluorinated compounds have been synthesized and demonstrated potential activity against CDK2, suggesting their applicability in cancer therapy and the protection of DNA damage (Bawazir & Rahman, 2020).